Cas no 1807164-02-8 (5-(Aminomethyl)-2-(difluoromethyl)-3-methoxy-6-nitropyridine)

• Product Name: 5-(Aminomethyl)-2-(difluoromethyl)-3-methoxy-6-nitropyridine
• CAS No: 1807164-02-8
• MF: C₈H₉F₂N₃O₃
• MW: 233.172168493271
• CID: 4895798
• Update Time: 2025-05-22

5-(Aminomethyl)-2-(difluoromethyl)-3-methoxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-(difluoromethyl)-3-methoxy-6-nitropyridine

• Inchi： 1S/C8H9F2N3O3/c1-16-5-2-4(3-11)8(13(14)15)12-6(5)7(9)10/h2,7H,3,11H2,1H3
• InChI Key： NEJWZTPKPFNMPZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(CN)=C([N+](=O)[O-])N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 0.5
• Topological Polar Surface Area: 94

Additional information on 5-(Aminomethyl)-2-(difluoromethyl)-3-methoxy-6-nitropyridine

5-(Aminomethyl)-2-(difluoromethyl)-3-methoxy-6-nitropyridine: A Comprehensive Overview

5-(Aminomethyl)-2-(difluoromethyl)-3-methoxy-6-nitropyridine (CAS No. 1807164-02-8) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential in drug development, advanced materials synthesis, and chemical catalysis. The molecule's structure features a pyridine ring with substituents at positions 2, 3, 5, and 6, each contributing to its distinctive chemical properties.

The pyridine ring serves as the core framework of this compound, providing a rigid and planar structure that facilitates various chemical reactions. The aminomethyl group at position 5 introduces nucleophilic properties, making it a valuable component in peptide synthesis and bioconjugation reactions. Meanwhile, the difluoromethyl group at position 2 enhances the molecule's electronic properties, making it suitable for applications in fluorinated materials and optoelectronic devices.

Recent studies have highlighted the importance of methoxy groups in modulating the reactivity and solubility of organic compounds. In this compound, the methoxy group at position 3 plays a crucial role in stabilizing the molecule's structure and improving its compatibility with biological systems. This feature has made it a promising candidate for drug delivery systems and bioactive molecule design.

The nitro group at position 6 is another key functional group in this compound. Nitro groups are known for their strong electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This makes 5-(Aminomethyl)-2-(difluoromethyl)-3-methoxy-6-nitropyridine highly reactive in various oxidation-reduction reactions and useful in synthesizing advanced materials with tailored electronic properties.

From a synthetic perspective, the preparation of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways to optimize the synthesis of this compound, focusing on improving yield and reducing reaction times. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure versions of this compound, which are highly sought after in pharmaceutical applications.

In terms of applications, 5-(Aminomethyl)-2-(difluoromethyl)-3-methoxy-6-nitropyridine has shown potential in several cutting-edge fields. In drug discovery, its unique combination of functional groups makes it an ideal scaffold for designing bioactive molecules targeting various diseases. For instance, studies have demonstrated its ability to inhibit specific enzymes involved in cancer progression, suggesting its potential as an anti-cancer agent.

Beyond medicine, this compound has also found applications in materials science. Its fluorinated substituents make it a valuable component in the development of high-performance polymers and coatings with enhanced thermal stability and chemical resistance. Recent research has focused on incorporating this compound into polymer matrices to create advanced materials for aerospace and automotive industries.

Environmental considerations are also a critical aspect of this compound's utilization. Researchers have investigated its biodegradation pathways and environmental impact to ensure sustainable use. Studies indicate that under specific conditions, this compound can undergo microbial degradation, reducing its persistence in natural ecosystems.

In conclusion, 5-(Aminomethyl)-2-(difluoromethyl)-3-methoxy-6-nitropyridine (CAS No. 1807164-02-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.